Cas no 34588-38-0 (3,4,7,8-Tetrachloronaphtho1,8-cd:4,5-c'd'bis1,2-dithiole)

• Product Name: 3,4,7,8-Tetrachloronaphtho1,8-cd:4,5-c'd'bis1,2-dithiole
• CAS No: 34588-38-0
• MF: C₁₀S₄Cl₄
• MW: 390.179
• CID: 3168519
• Update Time: 2025-07-17

3,4,7,8-Tetrachloronaphtho1,8-cd:4,5-c'd'bis1,2-dithiole Chemical and Physical Properties

Names and Identifiers

• 3,4,7,8-Tetrachloronaphtho1,8-cd:4,5-c'd'bis1,2-dithiole

Additional information on 3,4,7,8-Tetrachloronaphtho1,8-cd:4,5-c'd'bis1,2-dithiole

3,4,7,8-Tetrachloronaphtho[1,8-cd:4,5-c'd']bis[1,2-dithiole] (CAS No. 34588-38-0): A Comprehensive Overview

3,4,7,8-Tetrachloronaphtho[1,8-cd:4,5-c'd']bis[1,2-dithiole] (CAS No. 34588-38-0) is a specialized organic compound that has garnered significant attention in the fields of materials science and chemical research. This compound, often referred to by its abbreviated name TCNDT, belongs to the class of polycyclic aromatic hydrocarbons (PAHs) with integrated sulfur and chlorine functionalities. Its unique molecular structure makes it a subject of interest for applications ranging from organic electronics to advanced material synthesis.

The compound's IUPAC name highlights its complex architecture, featuring a naphthalene core substituted with four chlorine atoms and two 1,2-dithiole rings. This configuration contributes to its distinct electronic properties, which are increasingly relevant in the development of organic semiconductors and conductive polymers. Researchers are particularly intrigued by its potential in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells, where its ability to facilitate charge transport is highly valued.

In recent years, the demand for sustainable and high-performance materials has driven exploration into compounds like TCNDT. Its thermal stability and electron-accepting capabilities align with the growing focus on green chemistry and renewable energy solutions. For instance, its incorporation into organic thin-film transistors (OTFTs) has shown promise for flexible electronics, a sector experiencing rapid growth due to the rise of wearable technology and IoT devices.

From a synthetic perspective, 3,4,7,8-Tetrachloronaphtho[1,8-cd:4,5-c'd']bis[1,2-dithiole] is typically prepared through multi-step reactions involving chlorination and cyclization processes. The presence of chlorine atoms not only enhances its reactivity but also allows for further functionalization, enabling tailored modifications for specific applications. This adaptability is crucial for researchers working on molecular engineering and custom material design.

The compound's spectroscopic properties, including its UV-Vis absorption and fluorescence characteristics, have been extensively studied. These properties are vital for its use in sensor technologies and bioimaging, where precise detection and visualization are required. Additionally, its redox behavior makes it a candidate for energy storage systems, such as batteries and supercapacitors, which are critical components in the transition to renewable energy.

Despite its niche status, TCNDT exemplifies the intersection of traditional organic chemistry and cutting-edge technology. As industries increasingly prioritize eco-friendly alternatives to conventional materials, compounds like this are likely to play a pivotal role. Future research may focus on optimizing its synthesis for scalability and exploring novel applications in nanotechnology and quantum computing.

In summary, 3,4,7,8-Tetrachloronaphtho[1,8-cd:4,5-c'd']bis[1,2-dithiole] (CAS No. 34588-38-0) represents a fascinating area of study with broad implications for modern science and industry. Its versatility and performance characteristics position it as a valuable asset in the ongoing quest for innovative and sustainable materials.